2-(2-fluoro-6-methoxyphenyl)-N-(1H-indol-6-yl)-4-methyl-1,3-thiazole-5-carboxamide

• Molecular Formula: C20H16FN3O2S
• Molecular Weight: 381.4 g/mol
• IUPAC Name: 2-(2-fluoro-6-methoxyphenyl)-N-(1H-indol-6-yl)-4-methyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C20H16FN3O2S/c1-11-18(19(25)24-13-7-6-12-8-9-22-15(12)10-13)27-20(23-11)17-14(21)4-3-5-16(17)26-2/h3-10,22H,1-2H3,(H,24,25)
• InChI Key: ZHPPBUYNJJNZHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=C(C=CC=C2F)OC)C(=O)NC3=CC4=C(C=C3)C=CN4

Description

The target compound features a thiazole core substituted at the 2-position with a 2-fluoro-6-methoxyphenyl group and at the 5-position with a carboxamide linked to a 1H-indol-6-yl moiety. This structure combines aromatic, heterocyclic, and fluorinated substituents, which are common in medicinal chemistry for enhancing bioavailability and target affinity .

Key structural attributes:

• Thiazole ring: Imparts rigidity and metabolic stability.
• Fluorine atom: Enhances lipophilicity and modulates electronic properties.
• Indole moiety: May facilitate interactions with kinase domains or other biological targets, as seen in other indole-containing therapeutics .

Biological Activity

The compound 2-(2-fluoro-6-methoxyphenyl)-N-(1H-indol-6-yl)-4-methyl-1,3-thiazole-5-carboxamide is a thiazole derivative that has garnered attention for its potential biological activities, particularly in the field of oncology. This article reviews its biological activity, focusing on its anticancer properties, mechanisms of action, and structure-activity relationships (SAR).

Anticancer Activity

Recent studies have demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines. Notably, it has shown strong activity against:

• HepG-2 (human liver hepatocellular carcinoma)
• MCF-7 (human breast adenocarcinoma)
• HCT-116 (human colorectal carcinoma)
• HeLa (human cervical cancer)

Cytotoxicity Studies

The cytotoxic effects were assessed using the MTT assay, which measures cell viability. The compound displayed an IC50 value indicating potent activity against HepG-2 and MCF-7 cells, with values reported around $10-30\,\mu M$ .

The mechanism underlying the anticancer activity of this thiazole derivative includes:

• DNA Interaction : The compound interacts with calf-thymus DNA, as evidenced by UV-visible spectroscopy. This interaction suggests a potential mechanism where the compound may intercalate into DNA or bind to it, disrupting replication and transcription processes .
• Topoisomerase II Inhibition : It has been proposed that the compound acts as an inhibitor of topoisomerase II, an enzyme crucial for DNA unwinding during replication. Inhibition of this enzyme can lead to increased DNA damage and apoptosis in cancer cells .

Structure-Activity Relationship (SAR)

The structure of the compound plays a critical role in its biological activity:

• Thiazole Ring : The presence of the thiazole moiety is essential for cytotoxicity. Variations in substituents on the thiazole ring can significantly affect potency.
• Fluorine Substitution : The introduction of fluorine at specific positions on the phenyl ring enhances lipophilicity and may improve binding affinity to biological targets .

Comparative Analysis

A comparative analysis of similar thiazole derivatives indicates that modifications in the phenyl and thiazole rings can lead to varying degrees of anticancer activity. For instance, compounds with electron-donating groups on the phenyl ring tend to exhibit higher potency .

Compound Structure	IC50 (µM)	Cancer Cell Line
2-(2-fluoro-6-methoxyphenyl)-N-(1H-indol-6-yl)-4-methyl-1,3-thiazole-5-carboxamide	10 - 30	HepG-2, MCF-7
Thiazole Derivative A	23.30 ± 0.35	U251 (glioblastoma)
Thiazole Derivative B	>1000	Non-cancerous WI-38

Case Studies

Several case studies highlight the efficacy of this compound in preclinical models:

• In Vivo Studies : Animal models treated with this thiazole derivative showed reduced tumor growth rates compared to control groups. This suggests a promising therapeutic potential in vivo .
• Combination Therapies : Research indicates that combining this compound with established chemotherapeutic agents may enhance overall efficacy and reduce resistance observed in certain cancer types.

Comparison with Similar Compounds

Structural and Functional Comparisons

The table below highlights structural differences and biological activities of the target compound and its analogs:

Compound Name	Structure Features	Biological Activity	Key Differences
2-(2-Fluoro-6-Methoxyphenyl)-N-(1H-Indol-6-yl)-4-Methyl-1,3-Thiazole-5-Carboxamide	Thiazole core, 2-fluoro-6-methoxyphenyl, indol-6-yl carboxamide	Hypothesized kinase inhibition (based on indole moiety)	Unique indole substituent for enhanced target binding
N-(4-Fluorophenyl)-4-Methyl-2-(2-Pyridinyl)-1,3-Thiazole-5-Carboxamide	Pyridinyl substituent instead of indole	Antitumor activity (IC₅₀ = 12 nM in breast cancer models)	Lacks indole; pyridine may reduce CNS penetration
2-(2-Fluoro-6-Methoxyphenyl)-N-[2-(4-Methoxyphenyl)ethyl]-4-Methyl-1,3-Thiazole-5-Carboxamide	Ethyl-4-methoxyphenyl carboxamide	Antimicrobial (MIC = 0.5 µg/mL against S. aureus)	Aliphatic chain reduces rigidity compared to indole
5-(Furan-3-Carbonylamino)-2-Pyridin-4-yl-1,3-Thiazole-4-Carboxamide	Furan substituent	Antimicrobial (broad-spectrum)	Furan’s lower electron-withdrawing capacity vs. fluorine
2-((5-(3-(2-Fluorophenyl)acryloyl)-4-Methylthiazol-2-yl)amino)isoindoline-1,3-Dione	Acryloyl and isoindoline groups	Antimitotic activity (blocks tubulin polymerization)	Non-carboxamide structure; different mechanism

Key Findings from Comparative Studies

Substituent Effects: Indole vs. Pyridine or phenyl substituents (e.g., N-(4-fluorophenyl)- analog) prioritize antitumor activity via different pathways . Fluorine vs. Methoxy: The 2-fluoro-6-methoxyphenyl group improves metabolic stability compared to non-fluorinated analogs, as fluorine resists oxidative degradation .

Biological Activity Trends :

• Antimicrobial vs. Antitumor : Compounds with aliphatic or furan substituents (e.g., N-[2-(4-methoxyphenyl)ethyl]- analog) exhibit stronger antimicrobial effects, while indole/thiazole hybrids are more likely to target eukaryotic kinases .
• Potency : The indole moiety in the target compound may enhance potency against kinases, as seen in analogs like dasatinib (a clinically approved thiazole-indole kinase inhibitor) .

Physicochemical Properties: Solubility: Indole derivatives generally exhibit moderate solubility in polar organic solvents (e.g., DMSO), whereas pyridinyl analogs have higher aqueous solubility . Molecular Weight: The target compound’s molecular weight (~400–420 g/mol) aligns with Lipinski’s rule for drug-likeness, unlike bulkier analogs (e.g., N-((1R,6R)-6-Amino-...thiophene-2-carboxamide at 488 g/mol) .